Epostane
Epostane
Brand Name:
Vulcanchem
CAS No.:
80471-63-2
VCID:
VC20805141
InChI:
InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1
SMILES:
CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C
Molecular Formula:
C22H31NO3
Molecular Weight:
357.5 g/mol
Epostane
CAS No.: 80471-63-2
Cat. No.: VC20805141
Molecular Formula: C22H31NO3
Molecular Weight: 357.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 80471-63-2 |
|---|---|
| Molecular Formula | C22H31NO3 |
| Molecular Weight | 357.5 g/mol |
| IUPAC Name | (1S,2R,6R,8S,11S,12S,15S,16S)-5,15-dihydroxy-2,6,15,16-tetramethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-4-ene-4-carbonitrile |
| Standard InChI | InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1 |
| Standard InChI Key | CETKWEWBSMKADK-GSXVSZIWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C)O)CC[C@]45[C@@]3(CC(=C([C@]4(O5)C)O)C#N)C |
| SMILES | CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C |
| Canonical SMILES | CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C |
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